Cas no 1342392-11-3 (4-chloro-6-(1H-pyrazol-1-yl)pyrimidin-5-amine)

• Product Name: 4-chloro-6-(1H-pyrazol-1-yl)pyrimidin-5-amine
• CAS No: 1342392-11-3
• MF: C₇H₆ClN₅
• MW: 195.609038829803
• MDL: MFCD17277651
• CID: 4590334
• PubChem ID: 63021717
• Update Time: 2024-11-06

4-chloro-6-(1H-pyrazol-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1H-pyrazol-1-yl)pyrimidin-5-amine
• 4-chloro-6-pyrazol-1-ylpyrimidin-5-amine
• D83588
• AKOS012320632
• 1342392-11-3
• EN300-107919
• CS-0155611
• MFCD17277651
• BS-14939
• 4-chloro-6-(pyrazol-1-yl)pyrimidin-5-amine

• MDL： MFCD17277651
• Inchi： 1S/C7H6ClN5/c8-6-5(9)7(11-4-10-6)13-3-1-2-12-13/h1-4H,9H2
• InChI Key： JYWNPMFSFQCQNL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N1C=CC=N1)N

Computed Properties

• Exact Mass: 195.0311729g/mol
• Monoisotopic Mass: 195.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6